molecular formula C13H19IN2O3S B275423 N-(3-Morpholinopropyl)-4-iodobenzenesulphonamide

N-(3-Morpholinopropyl)-4-iodobenzenesulphonamide

Cat. No.: B275423
M. Wt: 410.27 g/mol
InChI Key: WEFGQYOIWCQPST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-Morpholinopropyl)-4-iodobenzenesulphonamide is a useful research compound. Its molecular formula is C13H19IN2O3S and its molecular weight is 410.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H19IN2O3S

Molecular Weight

410.27 g/mol

IUPAC Name

4-iodo-N-(3-morpholin-4-ylpropyl)benzenesulfonamide

InChI

InChI=1S/C13H19IN2O3S/c14-12-2-4-13(5-3-12)20(17,18)15-6-1-7-16-8-10-19-11-9-16/h2-5,15H,1,6-11H2

InChI Key

WEFGQYOIWCQPST-UHFFFAOYSA-N

SMILES

C1COCCN1CCCNS(=O)(=O)C2=CC=C(C=C2)I

Canonical SMILES

C1COCCN1CCCNS(=O)(=O)C2=CC=C(C=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Iodophenylsulphonyl chloride (3.03 g, 10 mmol) in DCM (30 ml) was added dropwise over 15 minutes to a solution of 4-(3-aminopropyl)morpholine (1.75 ml, 12 mmol) and triethylamine (1.7 ml, 12 mmol) in DCM (50 ml) cooled in an ice bath. The mixture was allowed to warm to ambient temperature and stirred for 15 minutes. Water (50 ml) was added and the phases separated. The organic layer was washed with water (50 ml) and brine (50 ml), dried (Chemelut column 1010) and evaporated to give the title compound (4.10 g, 100%) as a beige solid. NMR 1.70 (m, 2H), 2.43 (m, 6), 3.14 (t, 2H), 3.71 (m, 4H), 7.08 (s, 1H), 7.58 (d, 2H), 7.85 (d, 2H); m/z 411.
Quantity
3.03 g
Type
reactant
Reaction Step One
Quantity
1.75 mL
Type
reactant
Reaction Step One
Quantity
1.7 mL
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two
Yield
100%

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